Cas no 113124-09-7 (5,6-Dimethylnicotinonitrile)

5,6-Dimethylnicotinonitrile Properties

Names and Identifiers

• 5,6-dimethyl-3-Pyridinecarbonitrile
• 3-Pyridinecarbonitrile,5,6-dimethyl-
• 5,6-dimethylpyridine-3-carbonitrile
• 5,6-Dimethylnicotinonitrile
• 5,6-Dimethyl-nicotinonitrile
• 5,6-Dimethyl-3-Pyridincarbonitrile
• 3-Pyridinecarbonitrile,5,6-dimethyl-(9CI)
• 5,6-Dimethyl-3-Pyridincarbonitrile(WX683521)
• WKGURDJVSXADDE-UHFFFAOYSA-
• 3057AJ
• 5,6-dimethyl-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 5,6-dimethyl-
• SY106230
• AM806474
• AK145641
• SCHEMBL846133
• EN300-134261
• SB30777
• InChI=1/C8H8N2/c1-6-3-8(4-9)5-10-7(6)2/h3,5H,1-2H3
• BCP32401
• DS-8304
• CS-0099108
• 113124-09-7
• MFCD11101052
• 5 pound not6-Dimethylnicotinonitrile
• DTXSID80616244
• AKOS006308416
• 5,6-Dimethylpyridine-3-carbonitrile
• DB-263406
• 5,6-DIMETHYL-3-PYRIDINCARBONITRILE
• 5,6-dimethylnicotinonitrile
• 3-PYRIDINECARBONITRILE,5,6-DIMETHYL-
• +Expand

• MDL： MFCD11101052
• InChIKey： WKGURDJVSXADDE-UHFFFAOYSA-N
• Inchi： 1S/C8H8N2/c1-6-3-8(4-9)5-10-7(6)2/h3,5H,1-2H3
• SMILES： N1C([H])=C(C#N)C([H])=C(C([H])([H])[H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 132.069
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.069
• Heavy Atom Count: 10
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.7

Experimental Properties

• Boiling Point: 262.0±35.0°C at 760 mmHg
• Melting Point: No data available
• Flash Point: 100.1±11.1 °C
• Color/Form: No data available
• Density: 1.1±0.1 g/cm3